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Introduction
Extensive research for a compound designated "ASP-4058" for use in cell culture experiments

did not yield specific information on a drug or molecule with this identifier. The search results

indicate that "4058" is associated with a product number from Cell Signaling Technology,

specifically for a Phospho-Akt (Ser473) (193H12) Rabbit Monoclonal Antibody (#4058). There

is no publicly available information to suggest that ASP-4058 is a compound, drug, or molecule

intended for cell culture treatment.

This document will proceed by providing a detailed protocol for the use of the Cell Signaling

Technology antibody #4058 in western blotting, a common application for this type of product in

cell culture experiments. Additionally, it will outline the general signaling pathway of Akt, which

this antibody is designed to detect, as this is a critical pathway in cell survival and proliferation.

Part 1: Western Blotting Protocol for Phospho-Akt
(Ser473) Detection
This protocol is adapted for the use of Phospho-Akt (Ser473) (193H12) Rabbit mAb #4058

from Cell Signaling Technology.
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Caption: Western Blotting Workflow for Phospho-Akt (Ser473) Detection.

Detailed Protocol
1. Cell Culture and Treatment:

Culture cells of interest in appropriate media and conditions.

Treat cells with experimental compounds as required to stimulate or inhibit the Akt pathway.

Include positive and negative controls. A known activator of the PI3K/Akt pathway (e.g.,

insulin or IGF-1) can serve as a positive control.

2. Cell Lysis:

After treatment, wash cells with ice-cold PBS.

Lyse cells in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and

phosphatase inhibitors.

Scrape cells and transfer the lysate to a microcentrifuge tube.

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Collect the supernatant containing the protein lysate.

3. Protein Quantification:

Determine the protein concentration of each lysate using a BCA protein assay kit.
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4. SDS-PAGE:

Prepare protein samples by adding Laemmli sample buffer and boiling for 5 minutes.

Load equal amounts of protein (e.g., 20-30 µg) per lane onto a polyacrylamide gel.

Run the gel until adequate separation of proteins is achieved.

5. Protein Transfer:

Transfer the separated proteins from the gel to a PVDF membrane.

6. Blocking:

Block the membrane with 5% w/v non-fat dry milk or BSA in Tris-buffered saline with 0.1%

Tween® 20 (TBST) for 1 hour at room temperature.

7. Primary Antibody Incubation:

Dilute the Phospho-Akt (Ser473) (193H12) Rabbit mAb (#4058) in the blocking buffer. The

recommended dilution can be found on the product datasheet.

Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[1]

8. Secondary Antibody Incubation:

Wash the membrane three times for 5-10 minutes each with TBST.

Incubate the membrane with a horseradish peroxidase (HRP)-conjugated anti-rabbit

secondary antibody diluted in blocking buffer for 1 hour at room temperature.

9. Detection:

Wash the membrane three times for 5-10 minutes each with TBST.

Prepare the chemiluminescent substrate according to the manufacturer's instructions.

Incubate the membrane with the substrate and visualize the protein bands using an imaging

system.
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Part 2: The PI3K/Akt Signaling Pathway
The antibody #4058 detects the phosphorylation of Akt at the Serine 473 residue, a key event

in the activation of the PI3K/Akt signaling pathway.[1][2] This pathway is crucial for regulating

cell survival, growth, proliferation, and metabolism.[2]
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Caption: Simplified PI3K/Akt Signaling Pathway.
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Pathway Description
Activation: The pathway is typically initiated by the binding of growth factors to Receptor

Tyrosine Kinases (RTKs) on the cell surface.

PI3K Activation: This binding event activates Phosphoinositide 3-kinase (PI3K).

PIP3 Formation: Activated PI3K phosphorylates Phosphatidylinositol 4,5-bisphosphate

(PIP2) to generate Phosphatidylinositol 3,4,5-trisphosphate (PIP3).

Akt Recruitment and Phosphorylation: PIP3 acts as a docking site, recruiting Akt and PDK1

to the cell membrane. Akt is then phosphorylated at Threonine 308 by PDK1 and at Serine

473 by mTORC2, leading to its full activation.[1][2]

Downstream Effects: Activated Akt (p-Akt) phosphorylates a variety of downstream targets to

promote cell survival by inhibiting apoptosis, stimulate cell growth and proliferation through

mTORC1 signaling, and regulate glucose metabolism.[2]

Negative Regulation: The pathway is negatively regulated by the phosphatase and tensin

homolog (PTEN), which dephosphorylates PIP3 back to PIP2.[1][2]

Quantitative Data Summary
As no specific data for a compound "ASP-4058" is available, a template table is provided below

to illustrate how quantitative data from a hypothetical experiment using an Akt inhibitor could be

presented.

Treatment Group Concentration (µM)
p-Akt (Ser473)
Level (Normalized
to Control)

Cell Viability (%)

Vehicle Control 0 1.00 ± 0.05 100 ± 4.2

Hypothetical Inhibitor 0.1 0.78 ± 0.04 95.1 ± 3.8

Hypothetical Inhibitor 1 0.45 ± 0.06 72.3 ± 5.1

Hypothetical Inhibitor 10 0.12 ± 0.03 45.8 ± 6.3
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Note: The above data is for illustrative purposes only.

Conclusion
While the initial request for protocols related to "ASP-4058" could not be fulfilled due to a lack

of public information on a compound with this name, this document provides a comprehensive

guide for utilizing the associated antibody product, #4058, in a key cell biology application. The

provided protocols and pathway diagrams offer a framework for investigating the PI3K/Akt

signaling pathway in cell culture experiments. For further inquiries regarding "ASP-4058", it is

recommended to provide an alternative name, chemical structure, or relevant publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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